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Compound of Interest

Compound Name: gamma-Dodecalactone

CAS No.: 2305-05-7

Cat. No.: B1217428

Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive understanding of the solubility characteristics of gamma-Dodecalactone (γ-

Dodecalactone). We will explore the underlying physicochemical principles governing its

solubility, present collated solubility data, and provide a detailed, field-proven protocol for its

empirical determination.

Introduction: The Significance of γ-Dodecalactone
γ-Dodecalactone (CAS: 2305-05-7) is a naturally occurring fatty-acid lactone recognized for its

pleasant, creamy, and fruity aroma, often associated with peaches and apricots.[1][2][3] Its

molecular structure consists of a twelve-carbon aliphatic chain cyclized to form a five-

membered lactone ring (a gamma-lactone).[4] This unique structure imparts specific

physicochemical properties that dictate its utility across various industries.

While extensively used as a flavoring agent in foods and a fragrance component in cosmetics,

its application potential extends into the pharmaceutical and materials science sectors.[2][5][6]

In drug development, molecules with similar lactone structures are explored as synthons or for

their potential bioactive properties. Furthermore, its solubility characteristics are critical for
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formulating stable emulsions, enhancing the sensory experience of topical products, and

ensuring homogeneity in various matrices.[3][6] Understanding and predicting its solubility is,

therefore, a cornerstone of effective formulation development.

Key Physicochemical Properties of γ-Dodecalactone:

Molecular Formula: C₁₂H₂₂O₂[4]

Molecular Weight: 198.30 g/mol [4][7]

Appearance: Colorless to pale yellow liquid[4]

Log P (Octanol/Water Partition Coefficient): 3.55[4]

Boiling Point: ~131°C at 1.5 mmHg[1][6]

Density: ~0.935 g/cm³[4]

Theoretical Principles of Solubility
The solubility of a solute in a solvent is governed by the principle similia similibus solvuntur

—"like dissolves like." The molecular structure of γ-dodecalactone, featuring a polar ester

group (the lactone ring) and a long, non-polar C8 alkyl chain, creates a dualistic nature that

dictates its solubility profile.

Polar Interactions: The ester group in the lactone ring contains electronegative oxygen

atoms, creating a dipole moment. This allows for dipole-dipole interactions and potential

hydrogen bonding (as an acceptor) with protic solvents like alcohols.

Non-Polar Interactions: The long octyl (C8) aliphatic chain is non-polar and hydrophobic.

This part of the molecule interacts favorably with non-polar solvents through van der Waals

or dispersive forces.

This amphiphilic character suggests that γ-dodecalactone will exhibit good solubility in solvents

of intermediate polarity and limited solubility in highly polar (like water) or extremely non-polar

solvents.
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Hansen Solubility Parameters (HSP)
A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters

(HSP).[8][9] This model deconstructs the total cohesive energy of a substance into three

components:

δd: Energy from dispersion forces.

δp: Energy from polar forces.

δh: Energy from hydrogen bonding.[8][9]

The principle states that substances with similar HSP values (a small "distance" in the 3D

Hansen space) are likely to be miscible.[8] While specific, experimentally derived HSP values

for γ-dodecalactone are not readily available in public literature, they can be estimated or

determined empirically. For a structurally similar compound, γ-decalactone (C10), the HSP

values are approximately δD: 16.4, δP: 10.0, and δH: 4.5 MPa⁰·⁵.[10] These values indicate a

significant contribution from both dispersion and polar forces, with a lesser role for hydrogen

bonding, aligning with the structural analysis.

Quantitative Solubility Data
The following table summarizes the known solubility of γ-dodecalactone in various solvents. It

is critical to note that solubility is temperature-dependent; unless otherwise specified, these

values are generally reported at ambient temperature (~20-25°C).
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Solvent Solvent Type Solubility Source(s)

Water Highly Polar, Protic Insoluble [1][11]

Ethanol Polar, Protic Soluble [1]

Methanol Polar, Protic Slightly Soluble

Propylene Glycol Polar, Protic Miscible
Inferred from common

use in flavors

Vegetable Oils Non-Polar, Aprotic Soluble / Miscible

Inferred from high Log

P and use in oil-based

products

Diethyl Ether
Moderately Polar,

Aprotic
Soluble [12][13]

Note: "Soluble" or "Miscible" indicates that the substance dissolves readily at typical

formulation concentrations. "Slightly Soluble" and "Insoluble" denote very limited dissolution.

Experimental Protocol: Determining Water Solubility
via the Shake-Flask Method (OECD 105)
For researchers requiring precise solubility data, particularly for regulatory submissions (e.g.,

REACH), a standardized method is essential.[14] The OECD Test Guideline 105, "Water

Solubility," provides a robust framework.[15][16] The shake-flask method described within is the

most appropriate for substances like γ-dodecalactone, with solubility expected to be above

10⁻² g/L.[14][17]

Causality Behind Experimental Choices
Temperature Control: Solubility is highly sensitive to temperature. A constant temperature

water bath (e.g., 20 ± 0.5 °C) is crucial for reproducibility and standardization.[15][17]

Establishing Equilibrium: The system must reach a state of saturation, where the rate of

dissolution equals the rate of precipitation. This requires sufficient agitation time, which must

be determined empirically in a preliminary test.[15] For a viscous liquid like γ-dodecalactone,

this may take 24 to 48 hours.
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Phase Separation: Undissolved solute must be completely removed without altering the

saturated solution's concentration. Centrifugation at a controlled temperature is superior to

filtration for viscous liquids, as filtration can lead to temperature fluctuations or adsorption of

the analyte onto the filter medium.

Analytical Method: A specific and sensitive analytical method is required to quantify the

dissolved substance. Gas Chromatography with Flame Ionization Detection (GC-FID) is ideal

for a volatile compound like γ-dodecalactone due to its high sensitivity and specificity.

Step-by-Step Methodology
Preliminary Test:

1. Prepare three flasks with 10 mL of deionized water.

2. Add varying amounts of γ-dodecalactone to each (e.g., 10 mg, 100 mg, 1000 mg).

3. Agitate at 20°C for 24 hours.

4. Visually inspect for undissolved material. This helps determine the approximate solubility

and confirms that an excess of the substance will be used in the main test.

Main Test (Performed in Triplicate):

1. Add an excess amount of γ-dodecalactone (determined from the preliminary test) to a

sufficient volume of deionized water in a flask of suitable size.

2. Seal the flask and place it in a mechanical shaker within a constant temperature bath set

to 20 ± 0.5 °C.

3. Agitate the flasks for a pre-determined time to ensure equilibrium is reached (e.g., draw

samples at 24, 48, and 72 hours. Equilibrium is reached when two consecutive samples

show concentrations within ±5% of each other).

4. Once equilibrium is confirmed, stop agitation and allow the flasks to stand in the

temperature bath for at least 24 hours to allow for phase separation.
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5. Transfer an aliquot of the mixture to a centrifuge tube and centrifuge at a controlled

temperature (20°C) until a clear aqueous phase is obtained.

6. Carefully withdraw a known volume of the clear aqueous supernatant for analysis.

Analysis (GC-FID):

1. Prepare a series of calibration standards of γ-dodecalactone in a suitable solvent (e.g.,

diethyl ether, as it is an effective solvent for extraction).[12][13]

2. Perform a liquid-liquid extraction on the aqueous sample by adding a known volume of

diethyl ether, vortexing, and allowing the layers to separate.

3. Analyze the organic layer containing the extracted γ-dodecalactone via GC-FID.

4. Quantify the concentration in the aqueous sample by comparing the peak area to the

calibration curve, accounting for the volumes used in the extraction.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.mdpi.com/2076-3417/12/4/2084
https://www.researchgate.net/publication/358696316_Attempt_to_Develop_an_Effective_Method_for_the_Separation_of_Gamma-Decalactone_from_Biotransformation_Medium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation
(Flasks with Water + Excess γ-Dodecalactone)

2. Equilibration
(Agitate at 20 ± 0.5°C for 48h)

Place in shaker

3. Phase Separation (Static)
(Let stand at 20°C for 24h)

Transfer to stand

4. Centrifugation
(Clarify aqueous phase at 20°C)

Transfer aliquot

5. Sampling
(Collect clear aqueous supernatant)

Withdraw supernatant

6. Liquid-Liquid Extraction
(e.g., with Diethyl Ether)

Prepare for analysis

7. Analysis
(GC-FID Quantification)

Inject organic phase
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(Solubility in g/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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